Cas no 2228118-71-4 (2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid
• CAS No: 2228118-71-4
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 6000621
• PubChem ID: 165791797
• Update Time: 2025-05-19

2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid
• EN300-1987816
• 2-amino-2-[1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropyl]acetic acid
• 2228118-71-4

• Inchi： 1S/C10H17NO4/c1-9(2)14-5-6(15-9)10(3-4-10)7(11)8(12)13/h6-7H,3-5,11H2,1-2H3,(H,12,13)
• InChI Key： RIQXVNCYCHTNSQ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid (CAS No. 2228118-71-4) and Its Emerging Applications in Chemical Biology

2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid, identified by its CAS number 2228118-71-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This molecule belongs to a class of cyclic α-amino acids, characterized by a cyclopropyl ring and an amino group at the α-position, which contribute to its distinctive chemical and biological behavior. The presence of a 1,3-dioxolan moiety further enhances its structural complexity and potential for modulating biological pathways.

The compound's structural features make it an attractive candidate for drug discovery and development. The cyclopropyl ring, known for its rigidity, can impose specific conformational constraints on the molecule, which may influence its binding affinity to biological targets. Additionally, the amino acid scaffold provides a foundation for further derivatization, enabling the synthesis of analogs with tailored properties. These attributes have positioned 2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid as a promising scaffold for exploring novel therapeutic interventions.

In recent years, there has been growing interest in the development of α-amino acids as pharmacological tools. These compounds have shown potential in modulating enzyme activity, receptor binding, and cellular processes. For instance, studies have demonstrated that cyclic α-amino acids can serve as substrates or inhibitors for various enzymes involved in metabolic pathways. The unique structural features of 2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid make it a particularly interesting candidate for investigating its role in such pathways.

One of the most compelling aspects of this compound is its potential as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The cyclopropyl ring in 2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid can be used to replace peptide bonds or side chains, creating molecules with enhanced stability and bioactivity. This approach has been successfully applied in the development of protease inhibitors and receptor ligands.

Recent research has highlighted the importance of 1,3-dioxolan derivatives in medicinal chemistry. These heterocycles are known for their ability to enhance solubility and metabolic stability while maintaining potent biological activity. The incorporation of a 1,3-dioxolan moiety into 2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid not only improves its physicochemical properties but also opens up new possibilities for designing molecules with enhanced pharmacological profiles. For example, studies have shown that dioxolan-based compounds can exhibit anti-inflammatory and anti-cancer activities by modulating key signaling pathways.

The compound's potential applications extend beyond peptidomimetics and heterocyclic chemistry. It has been explored as a precursor for synthesizing novel antibiotics and antiviral agents. The structural framework of 2-amino-2-1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclopropylacetic acid allows for the introduction of various functional groups that can interact with biological targets in unique ways. This flexibility makes it an attractive candidate for developing next-generation therapeutics that address unmet medical needs.

In conclusion, 2228118 -71 -4 represents a structurally fascinating compound with significant potential in chemical biology and drug discovery. Its unique combination of features—such as the cyclopropyl ring and 1 , 3 -dioxolan moiety—makes it a versatile scaffold for designing molecules with tailored pharmacological properties. As research continues to uncover new applications for this compound, 2228118 -71 -4 is poised to play a crucial role in the development of innovative therapeutic strategies.